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Compound Overview and Pharmacological
Profile
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Compound Focus: Furamizole

CAS No.: 17505-25-8

Cat. No.: S620692

Furamizole is a nitrofuran derivative and a 2,5-disubstituted 1,3,4-oxadiazole heterocyclic compound

known for its strong antibacterial activity [1].

The table below summarizes its core chemical identity:

Property Description

IUPAC Name Information not available in search results
CAS Registry Number 17505-25-8 [2]

Molecular Formula C~12~H~8~N~4~0~5~ [2]

Molecular Weight 288.218 g/mol [2]

Core Structure 1,3,4-Oxadiazole [1]

Drug Class Nitrofuran derivative antibacterial [1]

Synthesis and Experimental Context
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While specific protocols for Furamizole are not detailed in the search results, 1,3,4-oxadiazoles are
generally synthesized from acid hydrazides and carboxylic acids. The following diagram illustrates this

general mechanism, which is relevant to understanding how Furamizele's core structure is formed [1].
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General mechanism for 1,3,4-oxadiazole ring formation, relevant to Furamizole synthesis [1].

For antimicrobial evaluation, a common methodology involves screening compounds against bacterial and
fungal strains. The table below outlines a typical experimental approach, though specific data for

Furamizole's efficacy is not available in the current search results [3].

Experimental Aspect Typical Protocol (lllustrative)

Antimicrobial Compounds are tested against Gram-positive and Gram-negative bacterial
Screening strains, and fungal strains [1].

Reference Standards  Antibiotics like Amoxicillin and antifungals like Ketoconazole are used as
positive controls [1].
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Experimental Aspect  Typical Protocol (lllustrative)

Activity Assessment  Measurement of the zone of inhibition or minimum inhibitory concentration
(MIC) [1] [3].

Significance in Drug Discovery

Furamizole exemplifies the importance of the 1,3,4-oxadiazole scaffold in medicinal chemistry. This ring
system is considered a key pharmacophore—a part of the molecular structure responsible for its biological
activity [1]. The presence of a toxophoric -N=C-0- linkage in the ring is thought to be responsible for the

potent pharmacological activities observed in this class of compounds [1].

Several other commercially available drugs also contain the 1,3,4-oxadiazole nucleus, including:

Raltegravir: An antiviral drug [1].

Zibotentan: An FDA-approved anticancer agent [1].
Nesapidil: Used in anti-arrhythmic therapy [1].
Tiodazosin: An antihypertensive agent [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address:

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone:
Email:
Web:

Ontario, CA 91761, United
States

(512) 262-9938
info@smolecule.com

www.smolecule.com

© 2026 Smolecule. All rights reserved. 4/ 4

Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s620692?utm_src=pdf-bulk
https://www.smolecule.com/products/s620692?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

